Cas no 62397-88-0 ((2R,3S)-3-aminobutane-1,2,4-triol)

• Product Name: (2R,3S)-3-aminobutane-1,2,4-triol
• CAS No: 62397-88-0
• MF: C₄H₁₁NO₃
• MW: 121.135041475296
• CID: 1637461
• PubChem ID: 191652
• Update Time: 2025-04-21

(2R,3S)-3-aminobutane-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-aminobutane-1,2,4-triol
• Threosaminitol
• 62397-88-0
• DTXSID30977953
• SCHEMBL15177212
• Threitol, 2-amino-2-deoxy-, L
• 1,2,4-Butanetriol, 3-amino-, (R-(R*,S*))-
• 2-amino-2-deoxy-l-threitol

• Inchi： 1S/C4H11NO3/c5-3(1-6)4(8)2-7/h3-4,6-8H,1-2,5H2/t3-,4-/m0/s1
• InChI Key： PMLGQXIKBPFHJZ-IMJSIDKUSA-N
• SMILES： O[C@@H](CO)[C@H](CO)N

Computed Properties

• Exact Mass: 121.07393
• Monoisotopic Mass: 121.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71